![molecular formula C16H20N2O4 B4621042 N-(3-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide](/img/structure/B4621042.png)
N-(3-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide
Overview
Description
N-(3-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide, also known as AD-1211, is a synthetic compound that has been studied for its potential therapeutic applications. It belongs to the class of spirocyclic compounds and has been shown to have interesting biological properties.
Scientific Research Applications
Nonlinear Optical Material
N-(3-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane has been identified as a promising organic material for nonlinear optical devices, particularly in the development of frequency doublers for laser diodes. Studies have demonstrated its effectiveness in generating second harmonic beams in the 380–450 nm wavelength region when pumped by a Ti-sapphire laser. This capability is attributed to its favorable optical properties and the quality of the crystals that can be grown for this purpose. The material has undergone various purification and crystal growth processes to achieve the desired quality for nonlinear optical applications, with a focus on recrystallization and sublimation methods to produce single crystals suitable for device fabrication (Kagawa et al., 1994); (Sagawa et al., 1993).
Crystal Structure and Molecular Alignment
Further research into the crystal structure of N-(3-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane has revealed a new crystal form belonging to the noncentrosymmetric class, orthorhombic P212121. This structure is characterized by less twisting and more bending in the molecular structure compared to previously reported forms. The antiparallel coupling of molecules in this crystal form, as opposed to the parallel arrangement in others, suggests a mechanism to compensate for repulsion from dipole-dipole interactions, which is critical for its nonlinear optical properties. This understanding of molecular alignment and hyperpolarizabilities has implications for the design and optimization of nonlinear optical materials (Kagawa et al., 1996).
Organic Synthesis and Spirocyclic Compounds
N-(3-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane also serves as a foundation for the synthesis of various spirocyclic compounds, demonstrating the versatility of this structure in organic chemistry. These synthetic approaches have led to the creation of novel compounds with potential applications in medicinal chemistry and material science. For instance, the cyclocondensation reactions involving this scaffold have yielded new derivatives with potential for antiviral activity, showcasing the compound's utility beyond optical applications (Chimichi et al., 1984).
Properties
IUPAC Name |
N-(3-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O4/c1-12(19)13-3-2-4-14(11-13)17-15(20)18-7-5-16(6-8-18)21-9-10-22-16/h2-4,11H,5-10H2,1H3,(H,17,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSCYFNRQLLVNHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)N2CCC3(CC2)OCCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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